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Abstract

Linalyl butyrate, a monoterpenoid ester, is a significant contributor to the aromatic profile of
various essential oils and is widely utilized in the flavor and fragrance industries. Its molecular
structure contains a single chiral center, giving rise to two stereoisomers: (R)-(-)-linalyl
butyrate and (S)-(+)-linalyl butyrate. While commercially available as a racemic mixture, the
individual enantiomers are likely to possess distinct sensory properties, a common
characteristic of chiral flavor and fragrance compounds. This technical guide provides a
comprehensive overview of the chirality and stereoisomers of linalyl butyrate, including its
physicochemical properties. Due to a notable gap in publicly available data for the individual
enantiomers, this guide also presents inferred properties based on its precursor, linalool, and
outlines general yet detailed experimental protocols for the enantioselective synthesis and
chiral separation of linalyl butyrate, drawing from established methodologies for related chiral
esters.

Introduction to Linalyl Butyrate

Linalyl butyrate is the ester formed from linalool, a naturally occurring terpene alcohol, and
butyric acid. It is valued for its complex fruity and floral aroma, often described as having notes
of pear, bergamot, and lavender.[1][2] The presence of a stereocenter at the C3 position of the
linalyl moiety dictates the existence of two enantiomeric forms, (R) and (S), which are mirror
images of each other.
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Physicochemical Properties of Racemic Linalyl Butyrate

The majority of commercially available linalyl butyrate is a racemic mixture, meaning it
contains equal amounts of the (R) and (S) enantiomers.[3] The properties of this mixture are
well-documented and summarized in the table below.

Property Value Reference(s)
Molecular Formula C14H2402 [4]
Molecular Weight 224.34 g/mol [4]
Appearance Colorless to pale yellow liquid [5]

Fruity, floral, sweet, with notes

Odor of pear, bergamot, and [1][2]
lavender.

Boiling Point 80-82 °C at 0.2 mmHg [5]

Density 0.892 g/mL at 25 °C [5]

Refractive Index 1.451 - 1.456 at 20 °C [5]

B Soluble in ethanol and oils;
Solubility ) ] [6]
insoluble in water.

CAS Number 78-36-4 [4]

Chirality and Stereoisomers

The chirality of linalyl butyrate originates from the tertiary alcohol carbon of the linalool
precursor. This asymmetric center results in two non-superimposable mirror-image isomers, the
(R) and (S) enantiomers.

(R)-(-)-Linalyl Butyrate

Enantiomers

R_structure
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Figure 1: Enantiomers of Linalyl Butyrate

Inferred Sensory Properties of (R)- and (S)-Linalyl
Butyrate

Direct sensory data for the individual enantiomers of linalyl butyrate is not readily available in
scientific literature. However, the sensory properties of the precursor alcohol, linalool, have
been studied. (R)-(-)-linalool is often described as having a more woody, lavender-like aroma,
while (S)-(+)-linalool is perceived as being sweeter and more petitgrain-like.[6][7] It is highly
probable that these olfactory differences are carried over to the corresponding butyrate esters.

. Inferred Sensory Profile (based on
Enantiomer .
Linalool)

(R)-(-)-Linalyl Butyrat Likely to be more woody and floral, with
-(-)-Lina utyrate
’ ’ pronounced lavender notes.

(S)-(+)-Linalyl Butyrat Expected to be sweeter, fruitier, with citrus
-(+)-Linalyl Butyrate o
(petitgrain-like) undertones.

Experimental Protocols for Enantioselective
Synthesis and Resolution

The preparation of enantiomerically enriched or pure linalyl butyrate can be approached
through two main strategies: enantioselective synthesis or resolution of the racemic mixture.

Enantioselective Synthesis via Enzymatic Esterification

Lipases are commonly employed for the enantioselective esterification of chiral alcohols. This
method relies on the enzyme's ability to preferentially acylate one enantiomer of a racemic
alcohol, leaving the other enantiomer unreacted.

Hypothetical Protocol for Lipase-Catalyzed Enantioselective Esterification of Linalool:

o Materials:
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Racemic linalool

[e]

o

Butyric anhydride or vinyl butyrate (acyl donor)

[¢]

Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)[8]

[¢]

Anhydrous organic solvent (e.g., hexane or toluene)

[e]

Molecular sieves (for anhydrous conditions)

Procedure: a. To a solution of racemic linalool (1 equivalent) in anhydrous hexane, add
butyric anhydride (1.5 equivalents). b. Add immobilized lipase (e.g., 10% wi/w of linalool). c.
The reaction mixture is agitated at a controlled temperature (e.g., 40-60°C) and monitored by
chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC). d.
Upon reaching approximately 50% conversion, the reaction is stopped by filtering off the
enzyme. e. The filtrate contains one enantiomer of linalyl butyrate and the unreacted
enantiomer of linalool. f. The products are separated by column chromatography.

Immobilized Lipase

Racemic Linalool Butyric Anhydride (S Novorymiidae)

i

Enzymatic Esterification

Separation
(Column Chromatography)

(R)-Linalyl Butyrate (S)-Linalool (unreacted)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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